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Compound of Interest

Compound Name: Sulfo Cy5.5-maleimide

Cat. No.: B15552443

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Sulfo
Cy5.5-maleimide, a water-soluble, far-red fluorescent dye commonly utilized in bioconjugation.
The information presented herein is intended to promote safe laboratory practices and ensure
the integrity of experimental outcomes.

Introduction to Sulfo Cy5.5-Maleimide

Sulfo Cy5.5-maleimide is a thiol-reactive fluorescent probe used to label proteins, peptides,
and other molecules containing free sulfhydryl groups. Its high water solubility, a result of its
sulfonate groups, makes it particularly suitable for labeling sensitive biomolecules in agueous
environments. The maleimide group specifically reacts with thiols to form stable thioether
bonds, a fundamental reaction in many biological assays, including fluorescence microscopy,
flow cytometry, and in vivo imaging.

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for Sulfo Cy5.5-maleimide is not readily available in the
public domain. However, an SDS for the closely related compound, Sulfo-cyanine-5-carboxylic
acid, classifies it as not a hazardous substance or mixture.[1] Based on this information and
general laboratory safety protocols for similar chemical compounds, Sulfo Cy5.5-maleimide is
not expected to pose significant health hazards when handled appropriately. Nevertheless,
standard safety precautions should always be observed.
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General Safety Precautions:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

o Skin Protection: Handle with impervious gloves. Dispose of contaminated gloves properly
after use.[1]

o Body Protection: Wear appropriate laboratory clothing.

» Respiratory Protection: Not generally required under normal use with adequate ventilation. If
dust is generated, a dust mask may be used.[1]

e Ventilation: Use in a well-ventilated area.[1]

First Aid Measures:

After inhalation: Move to fresh air. If any symptoms occur, seek medical attention.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

After swallowing: Rinse mouth with water. Seek medical advice if you feel unwell.

Quantitative Data Summary

The following table summarizes the key quantitative data for the handling and storage of Sulfo
Cy5.5-maleimide, compiled from various supplier specifications.
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Parameter Value Source(s)
Storage Temperature -20°C [21[3][4][5][6]
Storage Conditions In the dark, Desiccate [2][3]

Shelf Life (from receipt) 12 to 24 months (when stored e

properly)

) N Ambient temperature for up to
Transportation Conditions
3 weeks

[2](3]

Good in water, DMSO, and

Solubility DME

[2]14]5][6]

Experimental Protocols

The following is a detailed protocol for the conjugation of Sulfo Cy5.5-maleimide to proteins.

This protocol is a compilation of best practices from multiple sources.

Materials:

o Sulfo Cy5.5-maleimide

e Protein or other thiol-containing biomolecule

o Degassed reaction buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)

e Reducing agent (e.g., TCEP - tris(2-carboxyethyl)phosphine)

e Anhydrous DMSO or DMF
 Purification column (e.qg., gel filtration or spin column)
Procedure:

o Prepare the Protein Solution:

o Dissolve the protein in a degassed reaction buffer at a concentration of 1-10 mg/mL.
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o If the protein contains disulfide bonds that need to be labeled, add a 10-100 fold molar
excess of a reducing agent like TCEP. Incubate for 20-30 minutes at room temperature.
Note: If using DTT as a reducing agent, it must be removed by dialysis before adding the
maleimide dye.

e Prepare the Dye Stock Solution:
o Allow the vial of Sulfo Cy5.5-maleimide to warm to room temperature before opening.

o Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF. Vortex to ensure
it is fully dissolved.

e Labeling Reaction:

o Add the dye stock solution to the protein solution to achieve a final dye-to-protein molar
ratio of 10:1 to 20:1. This ratio may need to be optimized for specific proteins.

o Gently mix the reaction solution and protect it from light.
o Incubate at room temperature for 2 hours or overnight at 4°C.
 Purification:

o Separate the labeled protein from the unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) or a spin desalting column.

o Collect the fractions containing the labeled protein.
o Storage of the Conjugate:

o Store the purified conjugate at 2-8°C, protected from light, for short-term storage (up to
one week).

o For long-term storage, consider adding a stabilizing agent like BSA and a bacteriostatic
agent like sodium azide, and store at -20°C or -80°C.

Visualizations
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The following diagrams illustrate the key processes involved in the handling and use of Sulfo
Cy5.5-maleimide.
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Caption: Workflow for the safe handling of Sulfo Cy5.5-maleimide.
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Caption: Reaction of a thiol group with Sulfo Cy5.5-maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Sulfo Cy5.5-Maleimide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552443#sulfo-cy5-5-maleimide-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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